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For Researchers, Scientists, and Drug Development Professionals

Aspterric acid, a sesquiterpenoid natural product isolated from the fungus Aspergillus terreus,

has emerged as a promising herbicide with a novel mode of action.[1][2] Its herbicidal efficacy

stems from the specific inhibition of dihydroxyacid dehydratase (DHAD), a key enzyme in the

branched-chain amino acid (BCAA) biosynthetic pathway in plants.[1][3] This pathway is

essential for plant growth and development but is notably absent in animals, providing a strong

intrinsic rationale for its selectivity and low potential for toxicity in mammalian species.[2] This

guide provides a comparative analysis of the available data on the cross-reactivity of Aspterric
acid with various non-target organisms, supported by experimental findings.

Quantitative Cross-Reactivity Data
Comprehensive quantitative data on the cross-reactivity of Aspterric acid across a wide array

of non-target organisms is limited in publicly available literature. However, existing studies

provide key insights into its selectivity. The following table summarizes the available inhibitory

and toxicity data.
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Target/Organis
m

Assay Type Endpoint Result Reference

Target

Organisms

(Plants)

Arabidopsis

thaliana

Plant Growth

Inhibition
-

Growth inhibition

observed at 50

µM

[2]

Solanum

lycopersicum

(Tomato)

Plant Growth

Inhibition
-

Growth inhibition

observed
[2]

Zea mays

(Maize)

Plant Growth

Inhibition
-

Growth inhibition

observed
[2]

Amaranthus

tricolor

Germination

Inhibition
- Strong inhibition [4]

Portulaca

oleracea

Germination

Inhibition
- Strong inhibition [4]

Bidens pilosa
Germination

Inhibition
- Strong inhibition [4]

Lolium perenne
Germination

Inhibition
- Strong inhibition [4]

Leptochloa

chinensis

Germination

Inhibition
- Strong inhibition [4]

Non-Target

Organisms

Cyanobacteria

(Synechocystis

sp. PCC 6803)

Enzyme

Inhibition

(SnDHAD)

-
Selective

inhibition
[1]

Cyanobacteria

(Microcystis and

Growth Inhibition - Growth inhibition

observed

[1]
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Anabaena

strains)

Microbial

Pathogens (with

[4Fe-4S]

DHADs)

Growth Inhibition - Minimal effects [1]

Human Cell

Lines

Cytotoxicity

Assay
-

No significant

toxicity reported
[5]

Saccharomyces

cerevisiae

(expressing

fungal DHAD)

Growth Inhibition -
Growth inhibition

observed
[2]

Saccharomyces

cerevisiae

(expressing AstD

resistance gene)

Growth Inhibition - No inhibition [2]

Mechanism of Action and Selectivity
Aspterric acid functions as a potent, sub-micromolar inhibitor of the plant DHAD enzyme.[6]

This enzyme catalyzes the dehydration of 2,3-dihydroxy-isovalerate and 2,3-dihydroxy-3-

methylvalerate, essential steps in the biosynthesis of valine, leucine, and isoleucine.[2] The

selectivity of Aspterric acid is primarily attributed to two factors:

Absence of the BCAA Pathway in Animals: Mammals lack the BCAA biosynthetic pathway

and instead obtain these essential amino acids from their diet. Consequently, the primary

target of Aspterric acid is absent in mammalian species.[2]

Enzyme Specificity: Even within organisms that possess a DHAD enzyme, variations in the

enzyme's structure can influence the binding and inhibitory activity of Aspterric acid. For

instance, Aspterric acid selectively inhibits cyanobacterial DHAD containing a [2Fe-2S]

cluster but has minimal effect on microbial pathogens with DHADs containing a [4Fe-4S]

cluster.[1] Furthermore, the producing organism, Aspergillus terreus, protects itself via a self-
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resistance gene, astD, which encodes a DHAD enzyme that is insensitive to Aspterric acid
due to a narrower substrate channel that prevents the binding of the inhibitor.[2][3]

Signaling Pathway and Resistance Mechanism
The following diagram illustrates the targeted BCAA biosynthetic pathway, the inhibitory action

of Aspterric acid, and the mechanism of self-resistance conferred by the astD gene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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